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Compound of Interest

Compound Name: 3-(Ethylsulfinyl)propanoic acid
CAS No.: 137375-82-7
Cat. No.: B159805

Get Quote

CAS Number: 137375-82-7 Formula:
Molecular Weight: 150.20 g/mol IUPAC Name: 3-(Ethylsulfinyl)propanoic acid[1][2][3][4]

Executive Summary & Structural Context

3-(Ethylsulfinyl)propanoic acid is a functionalized organosulfur compound characterized by a
carboxylic acid tail and an internal sulfoxide moiety. Unlike sulfides, the sulfoxide group (

) introduces a stable stereogenic center at the sulfur atom, making the molecule chiral.

Critical Spectroscopic Insight: The chirality of the sulfoxide sulfur renders the adjacent
methylene protons (

) diastereotopic. In high-field NMR, these protons will not appear as simple triplets or quartets
but as complex multiplets (ABX or AB systems). Failure to recognize this is a common source
of error in structural verification.[5]

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR Analysis (Proton)
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The proton spectrum is defined by the diastereotopic effect of the chiral sulfur center.
Solvent:

(Standard) or

(for better acid proton resolution).
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NMR Analysis (Carbon)

The carbon spectrum is cleaner, as chirality does not split the singlet carbon signals (unless in
a chiral solvent, which is not the case here).

Shift (
Carbon Type Feature
» Ppm)
Characteristic carboxylic acid
Carbonyl (C=0) 172.0-174.0 ]
signal.
S (Propy) 46.0 - 48.0 Deshielded by sulfoxide.
S (Ethyl) 44.0 - 46.0 Deshielded by sulfoxide.
6.0 _ 28.0 Upfield relative to sulfoxide-
-COOH ' ' adjacent carbons.
Characteristic terminal methyl.
Methyl 6.0-7.5

[5]

NMR Connectivity Logic (DOT Diagram)

The following diagram illustrates the scalar coupling (

-coupling) networks utilized for structural assignment.
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Caption: Scalar coupling network and stereochemical influence of the sulfoxide group on
adjacent methylene protons.

Infrared (IR) Spectroscopy

IR analysis is useful for confirming the oxidation state of the sulfur and the integrity of the
carboxylic acid.

Method: ATR (Attenuated Total Reflectance) or KBr Pellet.
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vibrations.[5]

Mass Spectrometry (MS)[7][8]
lonization & Molecular lon[5]

o Technique: Electrospray lonization (ESI) is preferred due to the polarity of the acid and

sulfoxide.

o Positive Mode (

):

. Often forms sodium adducts

5]
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. (Preferred for carboxylic acids).[5][7]

Fragmentation Pathways (EI/CID)

Sulfoxides undergo characteristic thermal and collisional eliminations.[5] A major pathway is the
Sulfoxide Elimination (similar to Cope elimination), ejecting an alkene.

Key Fragments (

150: Molecular lon (
).
e 133:
. Loss of hydroxyl from carboxylic acid.[5]
o 122:
. Loss of ethene via McLafferty-type rearrangement or sulfoxide elimination.
e 73:

. Cleavage of the C-S bond retaining the acid chain.[5]

Fragmentation Mechanism (DOT Diagram)

Molecular lon
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Caption: Primary fragmentation pathways for 3-(ethylsulfinyl)propanoic acid under ESI/CID
conditions.

Experimental Protocol: Sample Preparation

To ensure data integrity described above, follow this preparation workflow.

o Purity Check: Verify sample is free of the sulfide precursor (3-ethylthiopropanoic acid), which
lacks the S=0O band at 1050

and shows simplified NMR splitting.

e NMR Prep: Dissolve ~10 mg in 0.6 mL

. If solubility is poor or peaks broaden due to acid exchange, add 1 drop of

or use pure

e MS Prep: Dilute to 10 uM in 50:50 Methanol:Water + 0.1% Formic Acid. Direct infusion at 5
pL/min.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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